Cas no 10488-94-5 (Octanoic acid, 2-methyl-3-oxo-, ethyl ester)

Octanoic acid, 2-methyl-3-oxo-, ethyl ester structure
10488-94-5 structure
Product Name:Octanoic acid, 2-methyl-3-oxo-, ethyl ester
CAS No:10488-94-5
MF:C11H20O3
MW:200.274703979492
CID:1146391
Update Time:2024-07-26

Octanoic acid, 2-methyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 2-methyl-3-oxo-, ethyl ester
    • ethyl 2-methyl-3-oxooctanoate
    • Inchi: 1S/C11H20O3/c1-4-6-7-8-10(12)9(3)11(13)14-5-2/h9H,4-8H2,1-3H3
    • InChI Key: ZWFVRCXEKIYCGI-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C(C)C(=O)CCCCC

Computed Properties

  • Exact Mass: 200.1413
  • Monoisotopic Mass: 200.141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 0.9630
  • Boiling Point: 278.01°C (rough estimate)
  • Refractive Index: 1.4600 (estimate)
  • PSA: 43.37
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